1-Methyl-2-(tributylstannyl)pyrrole

• IUPAC Name: tributyl-(1-methylpyrrol-2-yl)stannane
• InChI: InChI=1S/C5H6N.3C4H9.Sn/c1-6-4-2-3-5-6;3*1-3-4-2;/h2-4H,1H3;3*1,3-4H2,2H3
• InChI Key: DINAKCGOEKXDTP-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CC=CN1C
• Molecular Formula: C17H33NSn
• DSSTOX Substance ID: DTXSID00377709
• Molecular Weight: 370.2 g/mol
• CAS No.: 118486-97-8

Description

1-Methyl-2-(tributylstannyl)pyrrole is an organotin compound with the molecular formula C17H33NSn. It is a derivative of pyrrole, where the hydrogen atom at the second position is replaced by a tributylstannyl group, and the nitrogen atom is methylated. This compound is primarily used in organic synthesis, particularly in Stille coupling reactions, which are pivotal in forming carbon-carbon bonds.

Scientific Research Applications

1-Methyl-2-(tributylstannyl)pyrrole is utilized in various scientific research applications:

Organic Synthesis: It is a key reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.

Material Science: Used in the preparation of conducting polymers and organic photocatalysts.

Pharmaceuticals: Serves as an intermediate in the synthesis of biologically active compounds.

Safety and Hazards

1-Methyl-2-(tributylstannyl)pyrrole is classified as Acute Tox. 3 Oral, Acute Tox. 4 Dermal, Aquatic Acute 1, Aquatic Chronic 1, Eye Irrit. 2, Repr. 1B, Skin Irrit. 2, STOT RE 1. It is toxic if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, and is very toxic to aquatic life.

Mechanism of Action

Target of Action

It is used as a reactant in the preparation of various organic compounds .

Mode of Action

1-Methyl-2-(tributylstannyl)pyrrole interacts with its targets through a Stille coupling reaction . This reaction is facilitated by a palladium catalyst and is used to form carbon-carbon bonds .

Biochemical Pathways

The Stille coupling reaction involving this compound affects the synthesis of various organic compounds . For instance, it is used in the preparation of Bithienylpyrrole derivatives . These derivatives are then used in the production of conducting polymers .

Pharmacokinetics

As a reactant in chemical reactions, its bioavailability would be determined by the reaction conditions and the nature of the reaction it is involved in .

Result of Action

The action of this compound results in the formation of new organic compounds . For example, it is used in the synthesis of Bithienylpyrrole derivatives, which are then used to produce conducting polymers .

Biochemical Analysis

Biochemical Properties

The role of 1-Methyl-2-(tributylstannyl)pyrrole in biochemical reactions is primarily as a reactant in the preparation of bithienylpyrrole derivatives through a Stille coupling reaction with bithienyl bromides in the presence of a Pd catalyst

Molecular Mechanism

It is known to participate in Stille coupling reactions as a reactant

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methyl-2-(tributylstannyl)pyrrole can be synthesized through the stannylation of 1-methylpyrrole. The reaction typically involves the use of tributylstannyl chloride in the presence of a base such as sodium hydride or lithium diisopropylamide. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent oxidation and hydrolysis of the stannyl compound.

Industrial Production Methods: While specific industrial production methods are not widely documented, the synthesis generally follows the laboratory procedures with scale-up modifications. The key considerations in industrial production include maintaining an inert atmosphere, controlling reaction temperatures, and ensuring the purity of reagents to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-2-(tributylstannyl)pyrrole undergoes various types of reactions, including:

Substitution Reactions: It participates in Stille coupling reactions, where the tributylstannyl group is replaced by an aryl or vinyl group in the presence of a palladium catalyst.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form the corresponding pyrrole oxide, although this is less common.

Common Reagents and Conditions:

Stille Coupling Reactions: Palladium catalysts such as tetrakis(triphenylphosphine)palladium(0) are commonly used. The reaction is typically carried out in anhydrous solvents like tetrahydrofuran or toluene under reflux conditions.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid can be used under controlled conditions.

Major Products Formed:

Bithienylpyrrole Derivatives: Formed through Stille coupling with bithienyl bromides.

Di(bisthienyl)-o-carborane: Formed by reacting with dibromo-o-carboranyl-bisthiophenes.

Comparison with Similar Compounds

• 1-Methyl-2-(tributylstannyl)indole
• 2-(Tributylstannyl)thiophene
• Tributyl(vinyl)tin

Uniqueness: 1-Methyl-2-(tributylstannyl)pyrrole is unique due to its specific reactivity in Stille coupling reactions, which is influenced by the electronic properties of the pyrrole ring and the steric effects of the tributylstannyl group. Compared to other stannylated compounds, it offers distinct advantages in terms of selectivity and yield in the formation of carbon-carbon bonds.

Synthesis routes and methods

Procedure details

1-Methylpyrrole (0.065 g) was added to a cooled (-35° C.), stirred solution of butyllithium (2.5M, 0.32 mL) in dry THF (5 mL). N,N,N',N'-Tetramethylethylenediamine (0.090 g) was then added and the mixture was stirred for 90 min at -10° to -15° C. Tributyltin chloride (0.26 g) was then slowly added, and the mixture was allowed to warm to room temperature and stirred for 15 min. The solvent was evaporated to provide (1-methylpyrrol-2-yl)tributyltin, suitable for use in the next reaction.